Cas no 765932-36-3 (Cyclopentanecarboxamide,1-phenyl-N-2H-tetrazol-5-yl-)

• Product Name: Cyclopentanecarboxamide,1-phenyl-N-2H-tetrazol-5-yl-
• CAS No: 765932-36-3
• MF: C₁₃H₁₅N₅O
• MW: 257.291101694107
• MDL: MFCD03839527
• CID: 550727
• PubChem ID: 2958669
• Update Time: 2025-10-28

Cyclopentanecarboxamide,1-phenyl-N-2H-tetrazol-5-yl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxamide,1-phenyl-N-2H-tetrazol-5-yl-
• Cyclopentanecarboxamide,1-phenyl-N-1H-tetrazol-5-yl- (9CI)
• 1-Phenyl-N-(2H-tetrazol-5-yl)cyclopentanecarboxamide
• 1-phenyl-N-(2H-1,2,3,4-tetrazol-5-yl)cyclopentane-1-carboxamide
• 765932-36-3
• AKOS001696979
• SR-01000280190
• CCG-117025
• MS-10174
• N-(3H-2,3,4,5-Tetrazolyl)(phenylcyclopentyl)formamide
• AKOS022168380
• 1-phenyl-N-(1H-tetrazol-5-yl)cyclopentanecarboxamide
• SR-01000280190-1
• 1-phenyl-N-(2H-tetrazol-5-yl)cyclopentane-1-carboxamide
• MFCD03839527
• N-(3H-2,3,4,5-tetraazolyl)(phenylcyclopentyl)formamide, AldrichCPR
• MFCD05992377

• MDL： MFCD03839527
• Inchi： 1S/C13H15N5O/c19-11(14-12-15-17-18-16-12)13(8-4-5-9-13)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H2,14,15,16,17,18,19)
• InChI Key： WELKFKZQGDWQRQ-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCCC1)NC1N=NNN=1

Computed Properties

• Exact Mass: 257.128
• Monoisotopic Mass: 257.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on Cyclopentanecarboxamide,1-phenyl-N-2H-tetrazol-5-yl-

CAS No. 765932-36-3: Cyclopentanecarboxamide, 1-phenyl-N-2H-tetrazol-5-yl

CAS No. 765932-36-3 refers to the compound known as 1-phenylcyclopentanecarboxamide, specifically the derivative where the amide group is substituted with a 2H-tetrazol-5-yl moiety. This compound is a member of the broader class of tetrazole derivatives, which have gained significant attention in recent years due to their diverse applications in pharmaceuticals, agrochemicals, and materials science.

The structure of this compound consists of a cyclopentane ring fused to a carboxamide group, with a phenyl substituent attached to the nitrogen atom of the tetrazole ring. The presence of the tetrazole group introduces unique electronic and steric properties, making this compound a promising candidate for various chemical reactions and biological applications. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the field of medicinal chemistry.

One of the most notable aspects of CAS No. 765932-36-3 is its role in drug discovery. Tetrazole-containing compounds are known for their ability to modulate enzyme activity and receptor binding, making them valuable leads for developing new therapeutic agents. For instance, researchers have explored the use of this compound as a precursor for creating inhibitors targeting key enzymes involved in cancer progression and neurodegenerative diseases.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in agrochemicals. Tetrazole derivatives are known to exhibit plant growth-regulating properties, and studies have shown that CAS No. 765932-36-3 can enhance crop yield under stress conditions such as drought or salinity. This dual functionality underscores the versatility of this compound across multiple industries.

From a synthetic standpoint, the preparation of CAS No. 765932-36-3 involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The synthesis is highly efficient and scalable, making it suitable for both academic research and industrial production. Recent advancements in catalytic methods have further improved the yield and purity of this compound, ensuring its reliability as a starting material for downstream applications.

The physicochemical properties of this compound are also worth mentioning. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These characteristics make it ideal for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are essential for quality control and structural elucidation.

In terms of safety and handling, CAS No. 765932-36-3 is considered non-hazardous under normal conditions. However, it is recommended to follow standard laboratory protocols when working with this compound to ensure optimal results and minimize any potential risks associated with chemical manipulation.

Looking ahead, the future prospects for this compound appear promising. With ongoing research into its biological activities and synthetic applications, it is likely that new uses will continue to emerge in both established and emerging fields. As such, CAS No. 765932-36-3 remains an important molecule in the chemical landscape, offering researchers a versatile tool for innovation across multiple disciplines.